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Compound of Interest

Compound Name: Arfolitixorin calcium

Cat. No.: B607527

For Researchers, Scientists, and Drug Development Professionals

Product Information

e Product Name: Arfolitixorin Calcium
e Synonyms: [6R]-5,10-methylenetetrahydrofolate calcium, MTHF

o Description: Arfolitixorin is the calcium salt of the bioactive cofactor [6R]-5,10-methylene-
tetrahydrofolate ([6R]-5,10-MTHF).[1] Unlike leucovorin, which requires metabolic conversion
to become active, arfolitixorin is an immediately active folate.[2][3] It is primarily investigated
as a biomodulator to enhance the efficacy of chemotherapeutic agents like 5-fluorouracil (5-
FU).[4]

Mechanism of Action

Arfolitixorin functions by potentiating the cytotoxic effects of 5-fluorouracil (5-FU). The active
metabolite of 5-FU, 5-fluoro-2'-deoxyuridine-5'-monophosphate (FAUMP), inhibits thymidylate
synthase (TS), a critical enzyme in the DNA synthesis pathway.[1][5] Arfolitixorin directly acts
as the reduced folate cosubstrate that stabilizes the covalent bond between FAUMP and TS,
forming a stable ternary complex.[5][6] This enhanced and prolonged inhibition of TS leads to a
depletion of deoxythymidine monophosphate (dTMP), a necessary precursor for DNA
replication, ultimately resulting in the inhibition of DNA synthesis and tumor cell death.[5]
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Caption: Mechanism of Arfolitixorin in potentiating 5-FU cytotoxicity.

Purchasing and Handling
Sourcing Research-Grade Arfolitixorin Calcium

Arfolitixorin calcium for laboratory use should be sourced from reputable chemical suppliers.
When purchasing, ensure the product is designated for "laboratory use only" and is not
intended for food or drug use.[7] Always request a Certificate of Analysis (CoA) to verify the
identity, purity, and quality of the compound.

Receiving and Initial Handling

» Upon receipt, visually inspect the container for any damage.

« Handle the compound in a designated area, preferably in a fume hood or ventilated
enclosure, to avoid inhalation of dust.[8][9]

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[7][8]
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Storage and Stability

Proper storage is critical to maintain the integrity of arfolitixorin calcium. The following
conditions are based on general recommendations for the closely related compound, calcium

folinate.
Form Storage Temperature Conditions
Protect from light. Keep
Solid Powder 2°C to 8°C (Refrigerated) container tightly closed in a
dry, well-ventilated area.[7][10]
Aliguot into single-use volumes
Stock Solution -20°C or -80°C to avoid repeated freeze-thaw

cycles. Protect from light.

Diluted Admixture (in 0.9%

NaCl) 2°C to 8°C (Refrigerated) Stable for up to 4 days.[10]
a

Diluted Admixture (in 0.9%

NaCl) Room Temperature (~25°C) Stable for up to 24 hours.[10]
a

Note: Always refer to the supplier-specific datasheet for the most accurate storage and stability
information.

Safety Precautions

o Exposure Controls: Use in a well-ventilated area. Mechanical exhaust may be required.[7] A
safety shower and eye wash station should be readily accessible.

» Personal Protection:
o Eye/Face: Wear chemical safety goggles.[7]
o Skin: Wear compatible chemical-resistant gloves.[7]

o Respiratory: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-
approved respirator.[3]
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o First Aid Measures:

o

Skin Contact: Wash the affected area immediately with plenty of soap and water.[11]

[¢]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[12]

[¢]

Inhalation: Remove the person to fresh air.[8]

o

Ingestion: Wash out the mouth with water, provided the person is conscious.[7]

» Disposal: Dispose of contents and container in accordance with all local, regional, national,
and international regulations.[8]

Experimental Protocols

Protocol 1: Preparation of Arfolitixorin Calcium Stock
Solution

This protocol describes the preparation of a 10 mM stock solution. Adjust volumes and
concentrations as needed for your specific experimental design.

Materials:

Arfolitixorin Calcium powder

Sterile, nuclease-free water or appropriate buffer (e.g., PBS)

Sterile conical tubes and microcentrifuge tubes

Calibrated balance and weighing paper

Vortex mixer

Procedure:

o Calculation: Determine the mass of arfolitixorin calcium needed. (Molecular Weight should
be confirmed from the CoA).
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e Weighing: In a chemical fume hood, carefully weigh the calculated amount of powder.

o Dissolution: Transfer the powder to a sterile conical tube. Add the required volume of sterile
water to achieve the final concentration of 10 mM.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming may be applied if necessary, but check stability data first.

 Sterilization (Optional): If required for cell culture, sterilize the solution by passing it through a
0.22 pum syringe filter into a new sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into single-use, light-protecting
microcentrifuge tubes. Store immediately at -20°C or -80°C.

Protocol 2: In Vitro Assay for 5-FU Potentiation

This protocol provides a general workflow for assessing the ability of arfolitixorin to enhance the
cytotoxicity of 5-FU in a cancer cell line using a standard cell viability assay (e.g., MTT, MTS, or
CellTiter-Glo®).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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